Cas no 2138346-16-2 (1-Naphthalenepropanoic acid, 4-(ethylamino)-5,6,7,8-tetrahydro-)

• Product Name: 1-Naphthalenepropanoic acid, 4-(ethylamino)-5,6,7,8-tetrahydro-
• CAS No: 2138346-16-2
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 5260274
• Update Time: 2025-06-12

1-Naphthalenepropanoic acid, 4-(ethylamino)-5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenepropanoic acid, 4-(ethylamino)-5,6,7,8-tetrahydro-

• Inchi： 1S/C15H21NO2/c1-2-16-14-9-7-11(8-10-15(17)18)12-5-3-4-6-13(12)14/h7,9,16H,2-6,8,10H2,1H3,(H,17,18)
• InChI Key： PTVARFLYQBDFTF-UHFFFAOYSA-N
• SMILES： C1(CCC(O)=O)=C2C(CCCC2)=C(NCC)C=C1

Additional information on 1-Naphthalenepropanoic acid, 4-(ethylamino)-5,6,7,8-tetrahydro-

Comprehensive Analysis of 1-Naphthalenepropanoic acid, 4-(ethylamino)-5,6,7,8-tetrahydro- (CAS No. 2138346-16-2)

The compound 1-Naphthalenepropanoic acid, 4-(ethylamino)-5,6,7,8-tetrahydro- (CAS No. 2138346-16-2) is a specialized organic molecule with a unique structural framework that combines a naphthalene core with a propanoic acid side chain and an ethylamino substituent. This configuration endows the compound with distinct chemical properties, making it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. The tetrahydro modification of the naphthalene ring enhances its stability and solubility, which are critical for applications in drug formulation and industrial processes.

In recent years, the demand for high-purity organic intermediates like 1-Naphthalenepropanoic acid, 4-(ethylamino)-5,6,7,8-tetrahydro- has surged, driven by advancements in targeted drug delivery systems and biocompatible materials. Researchers are particularly intrigued by its potential role in modulating enzyme activity or serving as a building block for complex polymers. The compound's CAS No. 2138346-16-2 is frequently searched in academic databases, reflecting its growing relevance in cutting-edge studies.

One of the most discussed topics in the context of 1-Naphthalenepropanoic acid derivatives is their applicability in green chemistry. With increasing emphasis on sustainable synthesis, this compound's structural versatility allows for eco-friendly modifications, reducing waste and energy consumption. Questions like "How is 1-Naphthalenepropanoic acid, 4-(ethylamino)-5,6,7,8-tetrahydro- synthesized?" or "What are its industrial applications?" dominate search engine queries, highlighting public curiosity and professional demand.

The ethylamino group in 1-Naphthalenepropanoic acid, 4-(ethylamino)-5,6,7,8-tetrahydro- introduces basicity, enabling interactions with acidic moieties in biological systems. This feature is exploited in pH-sensitive drug carriers, a hot topic in nanomedicine. Additionally, the compound's lipophilic nature makes it a candidate for membrane permeability studies, addressing frequent searches such as "How does 1-Naphthalenepropanoic acid improve drug bioavailability?"

From a synthetic perspective, the tetrahydro-naphthalene scaffold is prized for its conformational rigidity, which is instrumental in designing stereoselective catalysts. Laboratories worldwide are investigating its use in asymmetric synthesis, a field gaining traction due to its importance in producing chiral pharmaceuticals. The compound’s CAS No. 2138346-16-2 often appears in patents related to catalytic processes, underscoring its industrial value.

In material science, 1-Naphthalenepropanoic acid, 4-(ethylamino)-5,6,7,8-tetrahydro- is explored for its potential in conductive polymers and organic semiconductors. Its conjugated system and functional groups allow for tunable electronic properties, aligning with the global push for flexible electronics. Searches like "Can 1-Naphthalenepropanoic acid derivatives enhance OLED efficiency?" reflect this interdisciplinary interest.

Quality control of 1-Naphthalenepropanoic acid, 4-(ethylamino)-5,6,7,8-tetrahydro- is another critical area, with analytical techniques such as HPLC and mass spectrometry being pivotal. Ensuring high purity is essential for its use in sensitive applications, a point emphasized in regulatory guidelines. Professionals often seek information on "Standard analytical methods for CAS 2138346-16-2", indicating the need for reliable protocols.

In summary, 1-Naphthalenepropanoic acid, 4-(ethylamino)-5,6,7,8-tetrahydro- (CAS No. 2138346-16-2) is a multifaceted compound with broad utility in pharmaceuticals, materials science, and green chemistry. Its structural features and functional adaptability continue to inspire innovation, answering pressing questions in both academia and industry. As research progresses, this compound is poised to play a pivotal role in emerging technologies.